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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Diphenylpropane is an organic compound within the diarylalkane class, featuring a

propane backbone with two phenyl groups attached to the first carbon atom.[1] Its chemical

structure, consisting of a flexible propane chain and bulky, rigid phenyl groups, imparts specific

physical and chemical characteristics. This compound serves as a valuable building block in

organic synthesis and as a reference compound in various chemical analyses.[1] This guide

provides a comprehensive overview of its core physicochemical properties, supported by

detailed experimental methodologies and logical workflow diagrams.

Core Physicochemical Properties
The quantitative physicochemical properties of 1,1-Diphenylpropane are summarized in the

table below. It is important to note that slight variations in reported values can occur due to

different experimental conditions and purity levels.
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Property Value Source(s)

Molecular Formula C₁₅H₁₆ [2][3]

Molecular Weight 196.29 g/mol [2][3]

Appearance Colorless, viscous liquid [1]

Boiling Point 278.85 - 279 °C [3]

Melting Point 13.7 - 14 °C [3]

Density 0.990 - 0.995 g/cm³ [3]

Refractive Index 1.5640 - 1.569 [3]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and dichloromethane.

[1]

CAS Number 1530-03-6 [2][3]

Synthesis Workflow
A common method for the synthesis of 1,1-Diphenylpropane is the Friedel-Crafts alkylation.[4]

[5] This electrophilic aromatic substitution reaction involves the alkylation of an aromatic ring. In

a typical procedure, benzene is reacted with an alkylating agent such as 1,1-dichloropropane in

the presence of a Lewis acid catalyst like aluminum chloride.
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Caption: Friedel-Crafts Alkylation workflow for 1,1-Diphenylpropane synthesis.
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Experimental Protocols for Property Determination
The determination of physicochemical properties for a compound like 1,1-Diphenylpropane
follows standard laboratory procedures. Below are detailed methodologies for key experiments.

Workflow for Physicochemical Analysis
The general process for characterizing a liquid organic compound is outlined in the following

workflow.

Purified Sample of
1,1-Diphenylpropane

Boiling Point
Determination

Melting Point
Determination (if applicable)

Density
Measurement

Refractive Index
Measurement

Data Compilation
&

Analysis

Click to download full resolution via product page

Caption: General workflow for experimental determination of physicochemical properties.

Boiling Point Determination (Capillary Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure.[2]

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Liquid paraffin or silicone oil

Procedure:

A small amount of 1,1-Diphenylpropane is placed into the fusion tube.[6]

A capillary tube, sealed at one end, is placed inverted into the fusion tube containing the

liquid.[2]

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube or a suitable heating block.[2]

The apparatus is heated slowly and uniformly.[2]

As the temperature rises, air trapped in the capillary tube will slowly exit.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube.

The heat source is removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[7]

Melting Point Determination
For substances that are solid at or near room temperature, or to determine the freezing point of

a liquid, a melting point apparatus is used. Given that 1,1-Diphenylpropane has a melting

point around 14°C, this procedure would require initial cooling of the sample.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[5]
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Capillary tubes

Sample of 1,1-Diphenylpropane (pre-solidified)

Procedure:

A small amount of solidified 1,1-Diphenylpropane is finely powdered.

The powder is packed into a capillary tube to a height of 1-2 cm.

The capillary tube is placed into the heating block of the melting point apparatus.[5]

The sample is heated at a controlled, slow rate (e.g., 1-2°C per minute) as the temperature

approaches the expected melting point.[5]

The temperature at which the first drop of liquid appears (T1) and the temperature at which

the entire sample becomes a clear liquid (T2) are recorded.

The melting point is reported as the range T1-T2. For a pure compound, this range is

typically narrow (0.5-1.0°C).[5]

Density Measurement
Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer or a graduated cylinder

Electronic balance (accurate to at least 0.001 g)

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

electronic balance.

A known volume of 1,1-Diphenylpropane is carefully added to the pycnometer or graduated

cylinder. For the highest accuracy, a pycnometer is used as its volume is precisely known. If

using a graduated cylinder, the volume is read from the bottom of the meniscus.
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The mass of the container with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty container.

The density is calculated using the formula: Density = Mass / Volume.

The measurement should be performed at a recorded, constant temperature, as density is

temperature-dependent.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is also used to assess purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index (e.g.,

distilled water).

The prism of the refractometer is cleaned and dried thoroughly.

A few drops of 1,1-Diphenylpropane are placed on the lower prism using a clean dropper.

The prisms are closed and locked.

Water from a constant temperature bath is circulated through the refractometer to maintain a

stable temperature (commonly 20°C or 25°C).
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While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index value is read from the instrument's scale.

The prisms are cleaned immediately after the measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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